Cas no 21433-91-0 (2-methyl-4-phenylfuran)

• Product Name: 2-methyl-4-phenylfuran
• CAS No: 21433-91-0
• MF: C₁₁H₁₀O
• MW: 158.196503162384
• CID: 864331
• PubChem ID: 11008190
• Update Time: 2025-04-19

2-methyl-4-phenylfuran Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-phenylfuran

• Inchi： 1S/C11H10O/c1-9-7-11(8-12-9)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： KUGFDGJVAIMWFN-UHFFFAOYSA-N
• SMILES： O1C=C(C=C1C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 158.0732
• Monoisotopic Mass: 158.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• PSA: 13.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives